![molecular formula C25H25FN4O4S2 B4062263 2-{[3-cyano-4-(2-fluorophenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}-N-[3-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B4062263.png)
2-{[3-cyano-4-(2-fluorophenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}-N-[3-(1-piperidinylsulfonyl)phenyl]acetamide
Overview
Description
2-{[3-cyano-4-(2-fluorophenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}-N-[3-(1-piperidinylsulfonyl)phenyl]acetamide is a useful research compound. Its molecular formula is C25H25FN4O4S2 and its molecular weight is 528.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 528.13012580 g/mol and the complexity rating of the compound is 1010. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Pyridine Derivatives in Insecticides
Pyridine derivatives have been explored for their insecticidal properties. One study synthesized several pyridine derivatives and tested their toxicity against the cowpea aphid, Aphis craccivora Koch. The results indicated that some compounds exhibited significant insecticidal activity, suggesting the potential of such derivatives in agricultural pest control (Bakhite et al., 2014).
Pharmaceutical Applications
Another area of application is in pharmaceutical research, where pyridine derivatives are investigated for their therapeutic potential. For instance, derivatives have been studied as κ-opioid receptor (KOR) antagonists, showing high affinity and selectivity, indicating potential applications in treating conditions such as depression and addiction disorders (Grimwood et al., 2011).
Anticancer Activity
Furthermore, novel fluoro-substituted compounds have been synthesized and demonstrated anti-lung cancer activity. These compounds have shown to exhibit anticancer activity at low concentrations compared to standard drugs, highlighting their potential in cancer therapy (Hammam et al., 2005).
Synthesis and Chemical Properties
Research also delves into the synthesis and properties of related compounds, such as 3-cyano-4-(4-cyanophenyl)-1,4-dihydropyridine-2(3H)-thiones. These studies contribute to the understanding of the chemical properties and potential applications of such derivatives in various fields (Krauze & Duburs, 2000).
Properties
IUPAC Name |
2-[[5-cyano-4-(2-fluorophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(3-piperidin-1-ylsulfonylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN4O4S2/c26-22-10-3-2-9-19(22)20-14-23(31)29-25(21(20)15-27)35-16-24(32)28-17-7-6-8-18(13-17)36(33,34)30-11-4-1-5-12-30/h2-3,6-10,13,20H,1,4-5,11-12,14,16H2,(H,28,32)(H,29,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZHMYTJLLCYULY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)NC(=O)CSC3=C(C(CC(=O)N3)C4=CC=CC=C4F)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN4O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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